N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]benzamide

• IUPAC Name: N-[2-(1-methylbenzimidazol-2-yl)ethyl]benzamide
• InChI: InChI=1S/C17H17N3O/c1-20-15-10-6-5-9-14(15)19-16(20)11-12-18-17(21)13-7-3-2-4-8-13/h2-10H,11-12H2,1H3,(H,18,21)
• InChI Key: PNKKVXYFCLJZKO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CCNC(=O)C3=CC=CC=C3
• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol

Description

N-[2-(1-methyl-1H-benzimidazol-2-yl)ethyl]benzamide is a compound related to the benzimidazole class, known for a variety of biological activities. Its synthesis and properties have been explored in the context of medicinal chemistry, particularly for its potential in pharmacological applications due to its structural similarity to compounds exhibiting diverse bioactivities.

Synthesis Analysis

The synthesis of benzimidazole derivatives typically involves nucleophilic substitution reactions, Mannich reactions, and various other organic synthesis techniques. For example, N-benzimidazol-1-yl-methyl-benzamide derivatives were synthesized by Mannich reaction, demonstrating the utility of this approach in creating benzimidazole compounds with potential antimicrobial activity (Sethi, Arora, Saini, & Jain, 2016).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is characterized by the presence of a benzimidazole core, which can engage in various non-covalent interactions such as hydrogen bonding and π-π interactions, contributing to their biological activity and interaction with biological targets. Crystallographic studies provide insight into the conformation and potential interaction patterns of these molecules (Aakeröy, Desper, & Urbina, 2005).

Chemical Reactions and Properties

Benzimidazole derivatives can undergo a range of chemical reactions, including nucleophilic substitution, acylation, and reactions with various reagents to introduce different functional groups. These reactions are pivotal in modifying the chemical properties and enhancing the biological activities of these compounds. The reactivity and versatility of the benzimidazole moiety make it a valuable scaffold in medicinal chemistry (Takahashi & Kanō, 1968).